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Get Quote

Abstract & Application Overview
Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal) is a reversible, competitive protease inhibitor

essential for preserving protein integrity during cell lysis and purification.[1][2] It specifically

targets serine proteases (e.g., trypsin, plasmin) and cysteine proteases (e.g., papain, cathepsin

B) by forming a covalent hemiacetal adduct with the enzyme's active site.[1][2]

This guide provides a standardized protocol for preparing a 10 mM Leupeptin stock solution.

Unlike simple buffer preparations, the stability of Leupeptin is highly sensitive to hydration and

pH.[1] This protocol emphasizes the use of water as the primary solvent to maximize biological

compatibility while implementing strict aliquoting strategies to mitigate hydrolysis and freeze-

thaw degradation.[1]

Physicochemical Profile
Before preparation, verify the specific salt form on your reagent bottle.[1] The most common

commercial form is Leupeptin Hemisulfate.[1]
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Property Specification

Chemical Name Acetyl-Leu-Leu-Arg-al

Common Salt Form
Hemisulfate (

)

Molecular Weight 475.6 g/mol (Hemisulfate, Anhydrous)*

Solubility
Water (>50 mg/mL), Ethanol, Acetic Acid,

DMSO

Appearance White to off-white hygroscopic powder

CAS Number 103476-89-7 (Hemisulfate)

Stability (Solid) >2 years at -20°C (Desiccated)

*Note: Always check the Certificate of Analysis (CoA) for the exact formula weight, which may

vary due to hydration (e.g., monohydrate MW ~493.6).[1]

Mechanism of Action
Leupeptin functions as a transition-state analog.[1] The aldehyde group of the arginine residue

acts as an electrophile, reacting with the nucleophilic hydroxyl (serine proteases) or thiol

(cysteine proteases) group in the enzyme's active site.[1]

Figure 1: Protease Inhibition Mechanism
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Caption: Leupeptin inhibits proteolysis by forming a reversible covalent complex with the active

site of target proteases, effectively blocking substrate access.[1][2][3][4]

Preparation Protocol (10 mM Stock)
Materials Required

Leupeptin Hemisulfate (Powder)[1][5][6][7][8][9]

Solvent: Sterile Milli-Q Water (18.2 MΩ[1]·cm) or Molecular Biology Grade Water.[1]

Expert Note: While soluble in DMSO/Ethanol, water is preferred for stock solutions to

avoid solvent incompatibility in downstream assays (e.g., enzyme kinetics where organic

solvents may denature proteins).[1]

Equipment: Analytical balance, vortex mixer, 0.22 µm syringe filter (PES or PVDF), sterile

microcentrifuge tubes.

Calculations
To prepare 1 mL of 10 mM solution using Leupeptin Hemisulfate (MW: 475.6 g/mol ):

[1]

Step-by-Step Procedure
Equilibration: Remove the Leupeptin vial from -20°C storage and allow it to equilibrate to

room temperature for 15 minutes before opening.

Why? Leupeptin is hygroscopic.[1] Opening a cold vial causes condensation, introducing

moisture that degrades the remaining powder.[1]

Weighing: Weigh 4.76 mg of Leupeptin powder into a sterile microcentrifuge tube.

Alternative: If the vial contains a pre-measured amount (e.g., 5 mg), dissolve the entire

contents.[1] Calculate the volume required:

.[1][7]
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Dissolution: Add 1.0 mL of Sterile Milli-Q water. Vortex gently until the solution is completely

clear.

Validation: The solution should be colorless and free of particulates.[1]

Sterilization (Optional but Recommended): For cell culture applications, filter the solution

through a 0.22 µm PES syringe filter into a fresh sterile tube.

Note: Pre-wet the filter with water to minimize volume loss.[1]

Aliquoting: Immediately dispense the stock solution into small aliquots (e.g., 50 µL or 100 µL)

in sterile PCR or microcentrifuge tubes.

Critical:Do not store as a bulk solution. Repeated freeze-thaw cycles drastically reduce

potency.[1]

Storage & Stability Workflow
Proper storage is the single most critical factor in maintaining Leupeptin activity.[1] Aqueous

solutions are unstable at neutral pH over long periods due to racemization of the L-arginal

moiety.[1]

Figure 2: Storage Decision Tree
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Fresh 10 mM Stock Prepared
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Caption: Workflow for maximizing shelf-life. Aqueous stocks are stable for 1 week at 4°C but

require freezing at -20°C for long-term storage.[1][3][6][10]

Usage Guidelines
Leupeptin is typically used at a working concentration of 10–100 µM.[1][3][4][6][10][8]
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Desired Concentration Dilution Factor Preparation (Example)

10 µM 1:1000 Add 1 µL Stock to 1 mL Buffer

50 µM 1:200 Add 5 µL Stock to 1 mL Buffer

100 µM 1:100 Add 10 µL Stock to 1 mL Buffer

Protocol Tips:

Lysis Buffers: Add Leupeptin fresh to the lysis buffer immediately before use.[1]

Cocktails: Leupeptin is often combined with Pepstatin A (Aspartic protease inhibitor) and

PMSF (Serine protease inhibitor) for broad-spectrum coverage.[1]

Interference: Leupeptin contains an aldehyde group which can act as a reducing agent.[1][3]

[4][6] It may interfere with Lowry protein assays. The Bradford assay is generally less

affected but should be validated.[1]

Troubleshooting
Issue Possible Cause Solution

Precipitation
High concentration or cold

solvent

Warm tube in hands; ensure

concentration does not exceed

50 mg/mL.[1]

Loss of Activity Repeated freeze-thaw cycles
Use single-use aliquots.[1][7]

Discard thawed leftovers.

Yellowing Oxidation or contamination
Discard immediately.[1]

Prepare fresh stock.

Incomplete Inhibition Wrong protease class

Leupeptin does not inhibit

Chymotrypsin or

Metalloproteases.[1][6] Add

EDTA/EGTA or Chymostatin.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13152375/docs#protocol-preparation-and-storage-of-
10-mm-leupeptin-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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